Cas no 103877-67-4 (Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester)

Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester structure
103877-67-4 structure
Product Name:Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester
CAS No:103877-67-4
MF:C9H9Cl2NO2
MW:234.079260587692
CID:1139534
Update Time:2024-07-27

Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-amino-2,4-dichloro-3-methyl-, methyl ester
    • Inchi: 1S/C9H9Cl2NO2/c1-4-7(10)5(9(13)14-2)3-6(12)8(4)11/h3H,12H2,1-2H3
    • InChI Key: MFUMOLRXBFYAKT-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC(N)=C(Cl)C(C)=C1Cl

Computed Properties

  • Exact Mass: 233.00117

Experimental Properties

  • Density: 1.378±0.06 g/cm3(Predicted)
  • Boiling Point: 347.1±37.0 °C(Predicted)
  • PSA: 52.32
  • pka: 0.99±0.10(Predicted)
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